![molecular formula C17H11ClN4O2S B294793 3-(2-Chlorophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B294793.png)
3-(2-Chlorophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
3-(2-Chlorophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-(2-Chlorophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been reported to exert its antimicrobial and antifungal activities by inhibiting the biosynthesis of important cellular components such as DNA, RNA, and proteins. It has also been reported to induce apoptosis in cancer cells by activating the caspase-3 pathway.
Biochemical and Physiological Effects:
Studies have reported that this compound exhibits significant biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines such as interleukin-1β, interleukin-6, and tumor necrosis factor-α. It has also been shown to modulate the activity of immune cells such as T cells and B cells.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(2-Chlorophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its high potency and selectivity towards specific cellular targets. However, its limitations include its low solubility in water and its potential toxicity towards normal cells.
Future Directions
There are several future directions for the research on 3-(2-Chlorophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include further studies on its mechanism of action, optimization of its synthesis method, and development of novel analogs with improved potency and selectivity. It can also be studied for its potential applications in other fields such as agriculture and environmental science.
Conclusion:
In conclusion, this compound is a promising compound with significant potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies on this compound can lead to the development of novel drugs and therapies for various diseases and disorders.
Synthesis Methods
The synthesis method of 3-(2-Chlorophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with thiosemicarbazide, followed by cyclization with triethyl orthoformate and chlorination with phosphorus oxychloride. This method has been reported to yield the compound in good purity and yield.
Scientific Research Applications
3-(2-Chlorophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied extensively for its potential applications in various fields of scientific research. It has been reported to exhibit significant antimicrobial, antifungal, and anticancer activities. It has also been studied for its potential use as an anti-inflammatory agent and as a modulator of the immune system.
Properties
Molecular Formula |
C17H11ClN4O2S |
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Molecular Weight |
370.8 g/mol |
IUPAC Name |
3-(2-chlorophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C17H11ClN4O2S/c18-12-4-2-1-3-11(12)15-19-20-17-22(15)21-16(25-17)10-5-6-13-14(9-10)24-8-7-23-13/h1-6,9H,7-8H2 |
InChI Key |
WUVLOVQFYYQTAW-UHFFFAOYSA-N |
SMILES |
C1COC2=C(O1)C=CC(=C2)C3=NN4C(=NN=C4S3)C5=CC=CC=C5Cl |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C3=NN4C(=NN=C4S3)C5=CC=CC=C5Cl |
Origin of Product |
United States |
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